Cas no 1376331-61-1 (rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide)

Technical Introduction: rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide is a glucuronide conjugate metabolite of Apatinib, a selective VEGFR-2 inhibitor. This compound is formed via Phase II metabolism, where the hydroxyl group of Apatinib is conjugated with glucuronic acid, enhancing its water solubility and facilitating excretion. The rac cis configuration indicates a racemic mixture of stereoisomers at the 3-position. As a key metabolite, it is valuable for pharmacokinetic and metabolic studies, aiding in understanding drug clearance pathways. Its well-defined structure and high purity make it suitable for use as a reference standard in analytical applications, such as LC-MS or HPLC, ensuring accurate quantification in biological matrices.
rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide structure
1376331-61-1 structure
Product Name:rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide
CAS No:1376331-61-1
MF:C30H31N5O8
MW:589.59584736824
CID:1004489
PubChem ID:71748822
Update Time:2025-06-03

rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

    • rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide
    • [rel-(1R,3R)]-3-Cyano-3-[4-[[[2-[(4-pyridinylmethyl)amino]-3-pyridinyl]carbonyl]amino]phenyl]cyclopentyl β-D-Glucopyranosiduronic Acid
    • cis-3-Hydroxy-apatinib-O-glucuronide
    • rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide Discontinued
    • (2S,3S,4S,5R,6R)-6-[(1R)-3-cyano-3-[4-[[2-(pyridin-4-ylmethylamino)pyridine-3-carbonyl]amino]phenyl]cyclopentyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
    • 1376331-61-1
    • (1R)-3-Cyano-3-{4-[(2-{[(pyridin-4-yl)methyl]amino}pyridine-3-carbonyl)amino]phenyl}cyclopentyl beta-D-glucopyranosiduronic acid
    • A-D-Glucuronide
    • rac cis-3-Hydroxy Apatinib 3-O-
    • DTXSID80857711
    • Inchi: 1S/C30H31N5O8/c31-16-30(10-7-20(14-30)42-29-24(38)22(36)23(37)25(43-29)28(40)41)18-3-5-19(6-4-18)35-27(39)21-2-1-11-33-26(21)34-15-17-8-12-32-13-9-17/h1-6,8-9,11-13,20,22-25,29,36-38H,7,10,14-15H2,(H,33,34)(H,35,39)(H,40,41)/t20-,22+,23+,24-,25+,29-,30?/m1/s1
    • InChI Key: PSKAPWHLYYIXRO-QMXDASEZSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)[C@@H]1CCC(C#N)(C2C=CC(=CC=2)NC(C2=CC=CN=C2NCC2C=CN=CC=2)=O)C1

Computed Properties

  • Exact Mass: 589.21700
  • Monoisotopic Mass: 589.21726296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 9
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 207Ų

Experimental Properties

  • PSA: 207.15000
  • LogP: 1.70968

rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide Pricemore >>

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Additional information on rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide

Comprehensive Overview of rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide (CAS No. 1376331-61-1): Structure, Applications, and Research Insights

rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide (CAS No. 1376331-61-1) is a glucuronide conjugate metabolite of Apatinib, a selective VEGFR-2 inhibitor widely studied in oncology research. This compound plays a critical role in understanding the pharmacokinetics and drug metabolism of Apatinib, particularly in the context of cancer therapeutics. The glucuronidation process, mediated by UDP-glucuronosyltransferase enzymes, enhances the compound's water solubility, facilitating its excretion and reducing potential toxicity. Researchers are increasingly focusing on metabolites like rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide to optimize drug efficacy and minimize adverse effects in targeted therapies.

The structural uniqueness of rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide lies in its stereochemistry and glucuronic acid moiety, which influence its biological activity. Recent studies highlight its significance in precision medicine, where understanding metabolite profiles aids in personalized treatment strategies for solid tumors. With the growing emphasis on biomarker discovery and metabolomics, this compound has garnered attention in translational research and drug development pipelines. Its CAS No. 1376331-61-1 serves as a key identifier in chemical databases and patent literature, reflecting its commercial and academic relevance.

In the era of AI-driven drug discovery, compounds like rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide are analyzed using computational models to predict metabolic pathways and drug-drug interactions. This aligns with trending searches on "metabolite safety profiling" and "Phase II metabolism in cancer drugs". Additionally, its role in combination therapies and resistance mechanisms is a hot topic in oncology forums and scientific publications. The compound’s analytical standards are also in demand for LC-MS and HPLC methodologies, addressing the need for reliable bioanalytical validation in clinical trials.

From a regulatory perspective, rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide is scrutinized for its pharmacological properties under ICH guidelines. Its synthesis and characterization involve advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, topics frequently searched by organic chemists and pharmaceutical scientists. The compound’s relevance extends to drug formulation studies, where solubility enhancement and stability testing are critical for oral bioavailability improvement.

Emerging trends in green chemistry have also impacted research around rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide, with efforts to develop eco-friendly synthesis routes. This resonates with global interest in ustainable drug manufacturing, a frequently queried term in scientific search engines. Furthermore, its potential role in combination regimens with immunotherapy agents is a subject of ongoing preclinical investigations, reflecting the intersection of small-molecule inhibitors and immune checkpoint modulation.

In summary, rac cis-3-Hydroxy Apatinib 3-O-β-D-Glucuronide (CAS No. 1376331-61-1) exemplifies the importance of metabolite research in modern pharmaceutical sciences. Its applications span drug safety assessment, therapeutic monitoring, and innovative cancer treatment strategies, making it a compound of significant interest across multidisciplinary fields.

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